Cas no 872018-11-6 (1-Amino-5,6,7,8-tetrahydroisoquinoline-6-carboxylic acid)

• Product Name: 1-Amino-5,6,7,8-tetrahydroisoquinoline-6-carboxylic acid
• CAS No: 872018-11-6
• MF: C₁₀H₁₂N₂O₂
• MW: 192.214482307434
• CID: 2191048
• Update Time: 2025-07-02

1-Amino-5,6,7,8-tetrahydroisoquinoline-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-?Amino-?5,?6,?7,?8-?tetrahydro-6-?isoquinolinecarboxyl?ic acid
• 1-mino-,,,-etrahydro-6-soquinolinecarboxylc acid
• 1-amino-5,6,7,8-tetrahydroisoquinoline-6-carboxylic acid
• GXDALVRSGQFGCK-UHFFFAOYSA-N
• 6-Isoquinolinecarboxylic acid, 1-amino-5,6,7,8-tetrahydro-
• 1-Amino-5,6,7,8-tetrahydroisoquinoline-6-carboxylic acid

• Inchi： 1S/C10H12N2O2/c11-9-8-2-1-7(10(13)14)5-6(8)3-4-12-9/h3-4,7H,1-2,5H2,(H2,11,12)(H,13,14)
• InChI Key： GXDALVRSGQFGCK-UHFFFAOYSA-N
• SMILES： OC(C1CC2C=CN=C(C=2CC1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 232
• Topological Polar Surface Area: 76.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 1-Amino-5,6,7,8-tetrahydroisoquinoline-6-carboxylic acid

Introduction to 1-Amino-5,6,7,8-tetrahydroisoquinoline-6-carboxylic acid (CAS No. 872018-11-6) and Its Emerging Applications in Chemical Biology

1-Amino-5,6,7,8-tetrahydroisoquinoline-6-carboxylic acid, identified by the chemical identifier CAS No. 872018-11-6, is a structurally significant compound belonging to the tetrahydroisoquinoline family. This class of molecules has garnered considerable attention in the fields of medicinal chemistry and pharmacology due to their diverse biological activities and potential therapeutic applications. The tetrahydroisoquinoline scaffold is a core structural motif found in numerous natural products and pharmacologically active agents, including several alkaloids with well-documented pharmacological effects. The specific substitution pattern in 1-amino-5,6,7,8-tetrahydroisoquinoline-6-carboxylic acid contributes to its unique chemical and biological properties, making it a valuable scaffold for further derivatization and exploration.

The compound’s structure features a seven-membered aromatic ring system substituted with an amino group at the 1-position and a carboxylic acid group at the 6-position, embedded within a tetrahydroisoquinoline core. This configuration imparts distinct electronic and steric properties that influence its reactivity and interaction with biological targets. The presence of both amino and carboxylic acid functionalities further enhances its utility as a building block for the synthesis of more complex molecules.

In recent years, there has been growing interest in exploring the pharmacological potential of tetrahydroisoquinoline derivatives. 1-Amino-5,6,7,8-tetrahydroisoquinoline-6-carboxylic acid has been investigated for its potential role in modulating various biological pathways. Notably, studies have suggested that this compound may exhibit neuroprotective effects, making it a promising candidate for the development of therapies targeting neurodegenerative disorders such as Parkinson’s disease and Alzheimer’s disease. The neuroprotective properties are attributed to its ability to interact with dopaminergic and cholinergic systems, which are critically involved in the pathophysiology of these conditions.

Moreover, research has highlighted the compound’s potential in inhibiting certain enzymes associated with inflammation and oxidative stress. These pathways are increasingly recognized as key contributors to various chronic diseases, including cardiovascular disorders and cancer. The ability of 1-amino-5,6,7,8-tetrahydroisoquinoline-6-carboxylic acid to modulate these pathways suggests its broad therapeutic applicability beyond neurodegenerative diseases.

The synthesis of 1-amino-5,6,7,8-tetrahydroisoquinoline-6-carboxylic acid represents a significant achievement in synthetic organic chemistry. The development of efficient synthetic routes has enabled researchers to produce this compound in sufficient quantities for both preclinical studies and industrial applications. Advanced synthetic methodologies have been employed to achieve high yields and purity levels while minimizing environmental impact. These advancements align with the broader trend toward sustainable chemistry practices in pharmaceutical research.

Recent advances in computational chemistry have further enhanced our understanding of the interactions between 1-amino-5,6,7,8-tetrahydroisoquinoline-6-carboxylic acid and biological targets. Molecular modeling studies have provided insights into its binding mechanisms at various receptors and enzymes. These computational approaches have not only accelerated the drug discovery process but also allowed for the rational design of derivatives with improved pharmacological profiles.

The compound’s versatility as a scaffold has also been leveraged in the development of novel antimicrobial agents. Resistance to conventional antibiotics remains a significant global health challenge, prompting researchers to explore alternative therapeutic strategies. 1-Amino-5,6,7,8-tetrahydroisoquinoline-6-carboxylic acid has shown promise in preliminary screenings as an antimicrobial agent due to its ability to disrupt bacterial cell wall synthesis and interfere with essential metabolic pathways.

In conclusion,1-amino-5,6,7,8-tetrahydroisoquinoline-6-carboxylic acid (CAS No. 872018-11-6) represents a structurally intriguing compound with significant potential across multiple therapeutic areas. Its unique chemical properties make it an excellent candidate for further exploration in medicinal chemistry and drug development. As research continues to uncover new applications for this molecule,1-amino-5,6,7,8-tetrahydroisoquinoline-6-carboxylic acid is poised to play a crucial role in addressing some of the most pressing challenges in human health.